Cas no 5471-52-3 (Benzeneacetic acid,2-(2-methylpropoxy)ethyl ester)

• Product Name: Benzeneacetic acid,2-(2-methylpropoxy)ethyl ester
• CAS No: 5471-52-3
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 382546
• PubChem ID: 231028
• Update Time: 2025-04-19

Benzeneacetic acid,2-(2-methylpropoxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-(2-methylpropoxy)ethyl ester
• 2-(2-methylpropoxy)ethyl 2-phenylacetate
• 2-(2-methylpropoxy)ethyl phenylacetate
• AC1L5KSY
• AC1Q68AE
• AG-J-54579
• AR-1C6901
• CTK5A2400
• NSC26504
• NSC-26504
• 5471-52-3
• DTXSID00282561

• Inchi： 1S/C14H20O3/c1-12(2)11-16-8-9-17-14(15)10-13-6-4-3-5-7-13/h3-7,12H,8-11H2,1-2H3
• InChI Key： PWTZLPZAMBTJGN-UHFFFAOYSA-N
• SMILES： O(CCOC(CC1C=CC=CC=1)=O)CC(C)C

Computed Properties

• Exact Mass: 236.1413
• Monoisotopic Mass: 236.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 3.1

Experimental Properties

• Density: 1.02
• Boiling Point: 326.8°Cat760mmHg
• Flash Point: 115.3°C
• Refractive Index: 1.491
• PSA: 35.53